Cas no 20761-71-1 (1-(2-chloroethyl)sulfanyl-4-methylbenzene)

• Product Name: 1-(2-chloroethyl)sulfanyl-4-methylbenzene
• CAS No: 20761-71-1
• MF: C₉H₁₁ClS
• MW: 186.701640367508
• CID: 840286
• PubChem ID: 345854
• Update Time: 2025-04-19

1-(2-chloroethyl)sulfanyl-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• (2-chloroethyl)(p-tolyl)sulfane
• 1-(2-chloroethylsulfanyl)-4-methylbenzene
• 1-[(2-CHLOROETHYL)THIO]-4-METHYLBENZENE
• (2-Chlor-aethyl)-p-tolyl-sulfid
• (2-chloro-ethyl)-p-tolyl sulfide
• 2-Chlor-1-p-tolylmercapto-aethan
• 2-p-Tolylmercapto-aethylchlorid
• 4-(2-Chlor-aethylmercapto)-toluol
• AC1L83OB
• AC1Q2N2F
• CTK4E5036
• NSC403651
• Sulfide, 2-chloroethyl-p-tolyl
• SureCN8683926
• 1-(2-chloroethyl)sulfanyl-4-methylbenzene

• Inchi： 1S/C9H11ClS/c1-8-2-4-9(5-3-8)11-7-6-10/h2-5H,6-7H2,1H3
• InChI Key： MIQDWQOHZJYLBJ-UHFFFAOYSA-N
• SMILES： ClCCSC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 186.02713
• Monoisotopic Mass: 186.0269992g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers